Cas no 2138354-41-1 (2-chloro-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)propanamide)

• Product Name: 2-chloro-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)propanamide
• CAS No: 2138354-41-1
• MF: C₇H₁₃ClN₂O₂S
• MW: 224.708319425583
• CID: 5870069
• PubChem ID: 165484559
• Update Time: 2025-05-20

2-chloro-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)propanamide
• 2138354-41-1
• EN300-1132009

• Inchi： 1S/C7H13ClN2O2S/c1-6(8)7(11)10-13(12)4-2-9-3-5-13/h6,9H,2-5H2,1H3
• InChI Key： UQIINAMKOORELH-UHFFFAOYSA-N
• SMILES： ClC(C)C(N=S1(CCNCC1)=O)=O

Computed Properties

• Exact Mass: 224.0386265g/mol
• Monoisotopic Mass: 224.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.9Ų

Additional information on 2-chloro-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)propanamide

Introduction to 2-chloro-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)propanamide (CAS No. 2138354-41-1)

2-chloro-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)propanamide, identified by its CAS number 2138354-41-1, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research and development. The structure of this molecule incorporates a unique combination of functional groups, including a chloro substituent and a thiomorpholine moiety, which contribute to its distinctive chemical properties and reactivity.

The thiomorpholine ring is a key feature of this compound, known for its ability to enhance the solubility and bioavailability of pharmaceutical agents. This structural element has been widely studied for its role in modulating various biological pathways, particularly in the context of central nervous system (CNS) disorders. The presence of the 1-oxo group further influences the electronic and steric properties of the molecule, potentially affecting its interaction with biological targets.

In recent years, there has been growing interest in the development of novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The 2-chloro-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)propanamide structure represents an innovative approach to designing molecules with enhanced pharmacological activity. Researchers have been exploring its potential applications in treating a variety of conditions, including neurodegenerative diseases and inflammatory disorders.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The chloro substituent on the molecule is particularly sensitive to environmental factors, necessitating careful optimization of synthetic protocols. Advances in synthetic chemistry have enabled more efficient and scalable production methods for such complex molecules, facilitating their use in both academic research and industrial applications.

One of the most compelling aspects of studying 2-chloro-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)propanamide is its potential as a lead compound for drug discovery. Initial pharmacological studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes and receptors implicated in disease pathogenesis. For instance, preliminary data indicate that it could interfere with the activity of enzymes involved in inflammation and oxidative stress, which are key factors in conditions such as arthritis and neurodegenerative diseases.

The thiomorpholine moiety is particularly noteworthy for its ability to interact with biological targets in unique ways. This structural feature has been exploited in the design of molecules that exhibit enhanced binding affinity and selectivity. In particular, the oxygen atom within the thiomorpholine ring can form hydrogen bonds with polar residues on protein surfaces, while the sulfur atom provides an additional point of interaction through electrostatic or van der Waals forces. These interactions are critical for achieving high efficacy and minimal side effects.

The chloro substituent also plays a significant role in modulating the pharmacological properties of this compound. Chlorine atoms are known to influence both lipophilicity and metabolic stability, making them valuable tools in medicinal chemistry. In this context, the chloro group on 2-chloro-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)propanamide may enhance its ability to cross the blood-brain barrier or resist enzymatic degradation, thereby improving its therapeutic potential.

Ongoing research is focused on optimizing the pharmacokinetic profile of this compound through structural modifications. By fine-tuning the functional groups and their spatial arrangement, scientists aim to develop derivatives with improved solubility, bioavailability, and target specificity. Computational modeling techniques have been instrumental in predicting how different structural changes will affect the molecule's behavior, allowing for more targeted experimental approaches.

The impact of these studies extends beyond academic research; they hold significant implications for drug development pipelines. Companies specializing in biopharmaceuticals are increasingly investing in innovative compounds like 2-chloro-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)propanamide, recognizing their potential to address unmet medical needs. Collaborative efforts between academic institutions and industry partners are accelerating the translation of laboratory discoveries into clinical candidates.

In conclusion, 2-chloro-N-(1-oxo-1lambda6-thiomorpholin-1-ylidene)propanamide (CAS No. 2138354-41-1) represents a promising area of investigation in pharmaceutical chemistry. Its unique structural features offer opportunities for developing novel therapeutic agents with significant clinical applications. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a vital role in addressing some of today's most challenging medical conditions.